Cas no 2172273-56-0 (3-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidine-3-carboxylic acid)

• Product Name: 3-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidine-3-carboxylic acid
• CAS No: 2172273-56-0
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6043832
• PubChem ID: 165722207
• Update Time: 2025-06-12

3-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidine-3-carboxylic acid
• 3-ethyl-1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]piperidine-3-carboxylic acid
• EN300-1481330
• 2172273-56-0

• Inchi： 1S/C28H34N2O5/c1-3-28(26(32)33)15-8-16-30(18-28)25(31)14-13-19(2)29-27(34)35-17-24-22-11-6-4-9-20(22)21-10-5-7-12-23(21)24/h4-7,9-12,19,24H,3,8,13-18H2,1-2H3,(H,29,34)(H,32,33)
• InChI Key： UFBKEAFOYOGPPA-UHFFFAOYSA-N
• SMILES： OC(C1(CC)CN(C(CCC(C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CCC1)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidine-3-carboxylic acid

Introduction to 3-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidine-3-carboxylic acid (CAS No. 2172273-56-0)

3-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidine-3-carboxylic acid, identified by the CAS number 2172273-56-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a piperidine core, an amino acid derivative moiety, and a fluorene-based substituent. The presence of these functional groups imparts unique chemical properties and biological activities, making it a subject of intense study for potential therapeutic applications.

The structural complexity of 3-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidine-3-carboxylic acid arises from its multifaceted composition. The piperidine ring is a common pharmacophore in drug design, known for its ability to interact with biological targets such as enzymes and receptors. The amino acid derivative component introduces additional binding potential, while the fluorene substituent enhances solubility and metabolic stability, which are critical factors in drug development. This combination of features makes the compound a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with neurological disorders, cancer, and inflammation. The unique structural features of 3-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidine-3-carboxylic acid suggest potential applications in these areas. For instance, the piperidine moiety has been widely used in the design of antipsychotic and antidepressant drugs, while the fluorene group is known to improve pharmacokinetic profiles. These attributes position the compound as a valuable scaffold for drug discovery efforts.

One of the most compelling aspects of this compound is its potential to serve as a precursor for more complex derivatives. The methoxycarbonyl group attached to the amino function provides a handle for further chemical modifications, allowing researchers to explore various structural analogs with tailored biological activities. Such modifications can be guided by computational modeling and high-throughput screening techniques, which are increasingly employed in modern drug discovery pipelines. The versatility of 3-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidine-3-carboxylic acid makes it an attractive platform for generating novel therapeutics.

Recent advancements in synthetic chemistry have enabled more efficient and scalable production methods for complex molecules like 3-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidine-3-carboxylic acid. Techniques such as solid-phase synthesis and flow chemistry have revolutionized the way novel compounds are prepared, reducing both cost and time. These innovations are crucial for accelerating drug development timelines and bringing new treatments to market more quickly. As a result, researchers can now explore more diverse chemical space with greater ease than ever before.

The biological evaluation of 3-ethyl-1-4-{((9H-fluorenine)-9-methoxy carbonyl}amino)pentanoylpiperidine - 3 - carboxylic acid has begun to reveal its potential therapeutic benefits. Preclinical studies have demonstrated that derivatives of this compound exhibit promising activity against various disease targets. For example, some analogs have shown inhibitory effects on enzymes involved in cancer progression, while others have demonstrated anti-inflammatory properties. These findings underscore the importance of continued research into this class of molecules.

One particularly exciting area of investigation is the use of 3 - ethyl - 1 - 4 - {(( 9 H - fluoreneine ) - 9 - methoxy carbonyl } amine ) pentanoylpiperidine - 3 - carboxylic acid as a lead compound for developing treatments against neurodegenerative diseases such as Alzheimer's and Parkinson's. The piperidine ring's ability to interact with amyloid-beta plaques and other pathological markers makes it a promising candidate for modulating disease progression. Additionally, the fluorene substituent could enhance blood-brain barrier penetration, which is often a challenge in treating central nervous system disorders.

The synthesis and characterization of CAS No. 2172273 - 56 - 0 also highlight the importance of high-resolution analytical techniques in modern drug discovery. Methods such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are essential for confirming molecular structure and purity. These tools provide critical data that guide subsequent optimization efforts and ensure that researchers are working with well-defined chemical entities.

In conclusion,3 - ethyl - 1 - 4 - {(( 9 H - fluoreneine ) - 9 - methoxy carbonyl } amine ) pentanoylpiperidine - 3 - carboxylic acid represents a significant advancement in pharmaceutical chemistry. Its unique structure, combined with its potential biological activities, makes it a valuable asset in the search for new therapeutics. As research continues to uncover more about its properties and applications,CAS No .2172273560 will undoubtedly play an important role in shaping the future of medicine .